Cas no 1267013-52-4 (2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid)

• Product Name: 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid
• CAS No: 1267013-52-4
• Molecular Formula: C₁₅H₂₂O₂
• Molecular Weight: 234.333984851837
• CID: 5913308
• PubChem ID: 15063548

2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid Properties

Names and Identifiers

• 2,2-dimethyl-4-(2,4,6-trimethylphenyl)butanoic acid
• EN300-1850409
• AKOS014633272
• 4-Mesityl-2,2-dimethylbutanoic acid
• CS-0343961
• 1267013-52-4
• Benzenebutanoic acid, α,α,2,4,6-pentamethyl-

• InChIKey： TVVQIJXYPVDGDD-UHFFFAOYSA-N
• Inchi： 1S/C15H22O2/c1-10-8-11(2)13(12(3)9-10)6-7-15(4,5)14(16)17/h8-9H,6-7H2,1-5H3,(H,16,17)
• SMILES： C(C1C(=CC(C)=CC=1C)C)CC(C)(C)C(=O)O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 361.0±11.0 °C(Predicted)
• pka: 4.88±0.10(Predicted)
• Density: 1.011±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives